Cas no 106898-36-6 (1-(4-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• CAS No: 106898-36-6
• MF: C₁₁H₉ClN₄
• MW: 232.66896033287
• CID: 2103478
• PubChem ID: 815333
• Update Time: 2025-04-21

1-(4-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• BDBM45384
• 5-azanyl-1-[(4-chlorophenyl)methyl]pyrazole-4-carbonitrile
• CHEMBL1556715
• MLS000061640
• 5-amino-1-(4-chlorobenzyl)pyrazole-4-carbonitrile
• 5-Amino-1-((4-chlorophenyl)methyl)-1H-pyrazole-4-carbonitrile
• DTXSID901182064
• 5-Amino-1-[(4-chlorophenyl)methyl]-1H-pyrazole-4-carbonitrile
• 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile
• SMR000069971
• DA-20105
• 5-amino-1-[(4-chlorophenyl)methyl]pyrazole-4-carbonitrile
• HMS2440P03
• cid_815333
• 106898-36-6
• Oprea1_577362
• STL140899
• 5-amino-1-[(4-chlorophenyl)methyl]-4-pyrazolecarbonitrile
• SDCCGMLS-0006603.P002
• AKOS000610511
• Oprea1_134786
• 5-amino-1-(4-chlorobenzyl)-4-cyanopyrazole

• Inchi： 1S/C11H9ClN4/c12-10-3-1-8(2-4-10)7-16-11(14)9(5-13)6-15-16/h1-4,6H,7,14H2
• InChI Key： VPYBXOQUUAZRKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 232.0515740Da
• Monoisotopic Mass: 232.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6Ų